Cas no 1343356-66-0 (N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride)

• Product Name: N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride
• CAS No: 1343356-66-0
• MF: C₉H₁₁Cl₂NO₂S
• MW: 268.160139322281
• MDL: MFCD17264907
• CID: 5217654
• PubChem ID: 62978264
• Update Time: 2025-10-15

N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride Chemical and Physical Properties

Names and Identifiers

• N-[1-(3-chlorophenyl)ethyl]-N-methylsulfamoyl chloride
• (1-(3-Chlorophenyl)ethyl)(methyl)sulfamoyl chloride
• N-[1-(3-chlorophenyl)ethyl]-N-methylsulfamoylchloride
• Sulfamoyl chloride, N-[1-(3-chlorophenyl)ethyl]-N-methyl-
• N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride

• MDL： MFCD17264907
• Inchi： 1S/C9H11Cl2NO2S/c1-7(12(2)15(11,13)14)8-4-3-5-9(10)6-8/h3-7H,1-2H3
• InChI Key： BNWUEFHHYLNKER-UHFFFAOYSA-N
• SMILES： ClS(N(C)C(C)C1C=CC=C(C=1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 302
• XLogP3: 2.8
• Topological Polar Surface Area: 45.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride

N-1-(3-Chlorophenyl)ethyl-N-methylsulfamoyl Chloride (CAS No. 1343356-66-0): An Overview

N-1-(3-Chlorophenyl)ethyl-N-methylsulfamoyl chloride (CAS No. 1343356-66-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel therapeutic agents. The compound's structure consists of a chlorophenyl group, an ethyl moiety, and a methylsulfamoyl chloride functional group, which collectively contribute to its chemical and biological properties.

The synthesis of N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride involves a series of well-defined chemical reactions, typically starting from readily available starting materials. The first step often involves the formation of the chlorophenyl ethyl intermediate, followed by the introduction of the methylsulfamoyl chloride group. This process requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound.

In terms of its physical and chemical properties, N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride is a white crystalline solid with a melting point ranging from 75 to 80°C. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but is insoluble in water. The compound's stability under various conditions has been extensively studied, and it is generally stable at room temperature but should be stored away from moisture and strong bases to prevent hydrolysis.

The biological activity of N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride has been a subject of intense research in recent years. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes and receptors, making it a valuable lead compound for drug discovery. For instance, it has been reported to inhibit the activity of carbonic anhydrase enzymes, which are involved in various physiological processes such as pH regulation and ion transport. This property makes it a potential candidate for the development of drugs targeting conditions such as glaucoma and hypertension.

Furthermore, N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride has demonstrated promising antitumor activity in preclinical studies. Research conducted by a team at the University of California found that this compound effectively inhibits the growth of human breast cancer cells by inducing apoptosis and disrupting cell cycle progression. These findings suggest that N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride could be further developed into a novel anticancer agent.

In addition to its therapeutic potential, N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride has also been explored for its use as an intermediate in the synthesis of other bioactive molecules. Its reactive chlorine atom allows for facile derivatization, making it a useful building block in combinatorial chemistry approaches. This versatility has led to its application in the development of new pharmaceuticals and agrochemicals.

The safety profile of N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride is an important consideration for its use in pharmaceutical research. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses but can exhibit cytotoxic effects at higher concentrations. Therefore, careful dose optimization is essential to ensure its safe use in clinical settings.

In conclusion, N-1-(3-chlorophenyl)ethyl-N-methylsulfamoyl chloride (CAS No. 1343356-66-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines.